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Compound of Interest

Compound Name: 3-Methyl-2-pentanone

Cat. No.: B1360105 Get Quote

Essential Safety and Handling Guide for 3-
Methyl-2-pentanone
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling and disposal of

3-Methyl-2-pentanone (CAS No. 565-61-7). Adherence to these guidelines is essential for

ensuring laboratory safety and operational integrity.

Hazard Identification and Personal Protective
Equipment (PPE)
3-Methyl-2-pentanone is a highly flammable liquid and vapor that can be harmful if inhaled,

ingested, or comes into contact with skin.[1] All personnel must wear appropriate PPE when

handling this chemical.

Table 1: Personal Protective Equipment (PPE) Requirements
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Protection Type Specification Rationale

Eye Protection

Safety glasses with side-

shields or goggles. A face

shield is recommended where

splashing is possible.[2]

Protects against splashes and

vapors which can cause eye

irritation.

Hand Protection

Chemical-resistant, impervious

gloves (e.g., Nitrile rubber,

Neoprene).[3]

Prevents skin contact, which

can cause irritation and

absorption of the harmful

substance.

Respiratory Protection

Use in a well-ventilated area. If

ventilation is inadequate, a

NIOSH-approved respirator

with an organic vapor cartridge

is required.[1][2]

Protects against inhalation of

vapors, which can cause

respiratory tract irritation,

dizziness, and other central

nervous system effects.

Body Protection

Flame-retardant and antistatic

protective clothing. A lab coat

is mandatory.

Minimizes skin exposure and

protects against fire hazards.

Physical and Chemical Hazards
Understanding the properties of 3-Methyl-2-pentanone is crucial for safe handling and

storage.

Table 2: Physical and Chemical Properties
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Property Value Source

CAS Number 565-61-7 [4]

Molecular Formula C₆H₁₂O [5]

Molecular Weight 100.16 g/mol [5]

Appearance Colorless liquid [4]

Boiling Point 118 °C (244.4 °F) [4]

Flash Point 12 °C (53.6 °F) [4]

Specific Gravity 0.815 [4]

Operational Plan: Safe Handling Protocol
A systematic approach to handling 3-Methyl-2-pentanone will minimize risks.

Experimental Workflow for Handling 3-Methyl-2-pentanone
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Preparation

Handling

Post-Handling

1. Don Appropriate PPE

2. Review Safety Data Sheet (SDS)

3. Ensure Proper Ventilation

4. Remove Ignition Sources

5. Dispense in a Fume Hood

6. Ground/Bond Equipment

7. Use Non-Sparking Tools

8. Tightly Seal Containers

9. Decontaminate Work Area

10. Remove and Dispose of PPE Properly

11. Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Step-by-step workflow for the safe handling of 3-Methyl-2-pentanone.
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Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency.

Table 3: First-Aid Measures

Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Seek immediate

medical attention.[3]

Skin Contact

Immediately remove all contaminated clothing.

Rinse skin with plenty of water for at least 15

minutes. If irritation persists, seek medical

attention.[1][4]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Seek medical attention if

irritation persists.[1][6]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Chemical Spill Response Workflow
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Chemical Spill Occurs

Evacuate Immediate Area

Immediate Action

Don Appropriate PPE

Ensure Adequate Ventilation

Remove All Ignition Sources

Contain Spill with Inert Absorbent Material

Control

Collect Residue with Non-Sparking Tools

Place in a Sealed Container for Disposal

Decontaminate Spill Area

Cleanup

Report the Incident

Click to download full resolution via product page

Caption: Logical workflow for responding to a 3-Methyl-2-pentanone spill.
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Disposal Plan
Proper disposal of 3-Methyl-2-pentanone and its containers is mandatory to prevent

environmental contamination and ensure regulatory compliance.

Chemical Waste: Dispose of 3-Methyl-2-pentanone through a licensed professional waste

disposal service. Do not dispose of it down the drain.

Contaminated Materials: Any materials used to clean up a spill (e.g., absorbent pads,

contaminated PPE) must be collected in a sealed, properly labeled container and disposed

of as hazardous waste.

Empty Containers: Do not reuse empty containers. Dispose of them as unused products.

Vapors may remain in the container, posing a fire risk.[1]

By adhering to these safety protocols, researchers can mitigate the risks associated with the

handling of 3-Methyl-2-pentanone and maintain a safe laboratory environment. Always consult

the most recent Safety Data Sheet (SDS) for this chemical before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1360105#personal-protective-equipment-for-
handling-3-methyl-2-pentanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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